2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide

• IUPAC Name: 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide
• InChI: InChI=1S/C18H21N3O3/c1-4-20(5-2)17-11-10-15(21(23)24)12-16(17)18(22)19-14-8-6-13(3)7-9-14/h6-12H,4-5H2,1-3H3,(H,19,22)
• InChI Key: PFNLEWWRISNQMD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds structurally related to 2-(diethylamino)-N-(4-methylphenyl)-5-nitrobenzamide, typically involves ring-opening reactions, nitration processes, or specific substitutions in the benzamide moiety. For example, the synthesis of N-(4-methylphenyl)-2-(3-nitrobenzamido) benzamide from a ring-opening reaction of 2-(3-nitrophenyl)-4H-benzoxazin-4-one demonstrates the intricacy of synthesizing nitrobenzamide derivatives (Ayoob & Hawaiz, 2023).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by specific intermolecular interactions, such as hydrogen bonding and pi-pi stacking, which significantly influence their crystalline arrangement. Studies on isomeric benzamides have revealed diverse three-dimensional framework structures, underlined by C-H...O hydrogen bonds and aromatic pi-pi stacking interactions, which are crucial for understanding the molecular arrangement of such compounds (Wardell et al., 2005).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including nitration and substitution, which alter their chemical properties significantly. For instance, the formation of 4-methylphenanthrenes via palladium-catalyzed annulation using methyl nitrobenzoates as the methylating agent showcases the reactivity of nitrobenzamide compounds under specific conditions (Mandal et al., 2000).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystalline structure, are closely related to their molecular structure and intermolecular interactions. For example, the crystal structure and spectroscopic properties of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide provide insights into the physical characteristics that influence the compound's behavior in different environments (He et al., 2014).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including acidity, basicity, reactivity towards various reagents, and photostability, are determined by their functional groups and molecular configuration. The study on the photo-rearrangement of N-aryl-2-nitrobenzamides, leading to azo-compounds under light exposure, illustrates the photochemical behavior of nitrobenzamide compounds and their potential for chemical transformations (Gunn & Stevens, 1973).